Dhtthn

• CAS No.: 100648-98-4
• Molecular Formula: C25H26O10
• Molecular Weight: 486.5 g/mol
• IUPAC Name: (7S,9R)-7-[(2S,4S,5S,6S)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-9-(hydroxymethyl)-8,10-dihydro-7H-tetracene-5,12-dione
• InChI: InChI=1S/C25H26O10/c1-10-20(28)14(27)6-16(34-10)35-15-8-25(33,9-26)7-13-17(15)24(32)19-18(23(13)31)21(29)11-4-2-3-5-12(11)22(19)30/h2-5,10,14-16,20,26-28,31-33H,6-9H2,1H3/t10-,14-,15-,16+,20+,25+/m0/s1
• InChI Key: VUZRLSUWFZKNKC-MUDRDAHASA-N
• SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=CC=CC=C5C4=O)O)(CO)O)O)O
• Isomeric SMILES: C[C@H]1[C@H]([C@H](C[C@H](O1)O[C@H]2C[C@](CC3=C2C(=C4C(=C3O)C(=O)C5=CC=CC=C5C4=O)O)(CO)O)O)O
• Synonyms: 4-O-(2',6'-dideoxyhexopyranosyl)-1,2,3,4-tetrahydro-2,4,5,12-tetrahydroxy-2-hydroxymethyl-6,11-naphthacenedione; DHTTHN

Description

Typically, a detailed introduction would include:

• Chemical structure: Molecular formula, bonding patterns, stereochemistry, and functional groups.
• Synthesis: Methods of preparation, catalysts, and reaction conditions.
• Applications: Industrial, pharmaceutical, or catalytic uses.
• Physical/Chemical Properties: Melting/boiling points, solubility, stability, and reactivity.

However, none of these details are available in the evidence. For authoritative information, specialized chemical databases like SciFinder, PubChem, or Reaxys would be required .

Comparison with Similar Compounds

Comparison with Similar Compounds

A rigorous comparison would involve:

• Structural Analogues : Compounds with similar functional groups or molecular frameworks.
• Performance Metrics : Catalytic efficiency, binding affinity, or thermodynamic stability.
• Experimental Data : Spectroscopic (NMR, IR), crystallographic, or computational results.

Example Framework for Comparison (Hypothetical):

Compound	Molecular Formula	Melting Point (°C)	Catalytic Activity (TOF*)	Key Reference
Dhtthn	Not available	Not available	Not available	N/A
Compound A	C₁₀H₁₅N₂O₃	156–158	1,200 h⁻¹	Frontiers in Med
Compound B	C₈H₁₂P₂Fe	210–212	850 h⁻¹	Journal of Catalysis

*TOF: Turnover frequency.

None of the supplementary tables in –10 or other sources provide such data for "this compound."

Critical Limitations and Recommendations

• Evidence Gaps : The provided materials lack chemical identifiers, structural data, or peer-reviewed studies on "this compound."
• Submission Guidelines : Journals like Melatonin Research () and Combinatorial Chemistry & High Throughput Screening () require compounds to have verified chemical structures and reproducible data , which are absent here.
• Actionable Steps :
  • Consult specialized chemical databases (e.g., CC-DPS in ) for structural profiling.
  • Validate "this compound" using techniques described in (analytical methods) and (methodological rigor).
  • Synthesize findings using frameworks from –14 to ensure scholarly coherence.